Cas no 1334372-46-1 (1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4-sulfamoylphenyl)piperidine-3-carboxamide)

• Product Name: 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4-sulfamoylphenyl)piperidine-3-carboxamide
• CAS No: 1334372-46-1
• MF: C₁₉H₂₁N₇O₃S
• MW: 427.480141401291
• CID: 6489722
• Update Time: 2025-08-04

1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4-sulfamoylphenyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4-sulfamoylphenyl)piperidine-3-carboxamide
• 1-(6-pyrazol-1-ylpyrimidin-4-yl)-N-(4-sulfamoylphenyl)piperidine-3-carboxamide

• Inchi： 1S/C19H21N7O3S/c20-30(28,29)16-6-4-15(5-7-16)24-19(27)14-3-1-9-25(12-14)17-11-18(22-13-21-17)26-10-2-8-23-26/h2,4-8,10-11,13-14H,1,3,9,12H2,(H,24,27)(H2,20,28,29)
• InChI Key： KDRLQODTYFEBHO-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C=CC=N3)=NC=N2)CCCC(C(NC2=CC=C(S(N)(=O)=O)C=C2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4-sulfamoylphenyl)piperidine-3-carboxamide

1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4-sulfamoylphenyl)piperidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1334372-46-1, known as 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4-sulfamoylphenyl)piperidine-3-carboxamide, is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is notable for its intricate structure, which incorporates several key functional groups, including a pyrazole ring, a pyrimidine moiety, and a sulfamoylphenyl group. These elements contribute to its unique pharmacological properties and potential therapeutic applications.

The pyrazole ring within the molecule is a five-membered aromatic heterocycle that is known for its stability and ability to participate in hydrogen bonding. This feature enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development. The pyrimidine moiety, on the other hand, is a six-membered aromatic ring that is often associated with nucleic acid interactions, particularly in antiviral and anticancer agents. The combination of these two groups creates a molecule with significant potential for targeting specific biological pathways.

One of the most intriguing aspects of this compound is its sulfamoylphenyl group, which introduces additional electronic and steric effects into the molecule. This group not only enhances the compound's ability to interact with biological targets but also contributes to its selectivity. Recent studies have shown that this group plays a crucial role in modulating the compound's activity against various enzymes and receptors, making it a promising lead for the development of novel therapeutic agents.

Recent research has focused on the biochemical properties of this compound, particularly its ability to inhibit key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. Additionally, its ability to modulate neurotrophic factors has led to investigations into its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis begins with the preparation of intermediate compounds, such as the pyrazole derivative and the sulfamoylphenyl precursor. These intermediates are then subjected to coupling reactions under optimized conditions to form the final product. The use of advanced techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of this process.

In terms of pharmacokinetics, this compound has shown favorable properties, including good absorption and moderate clearance rates. Preclinical studies have demonstrated that it achieves effective concentrations in target tissues while maintaining acceptable safety margins. These findings suggest that it has potential for further development into an orally bioavailable drug.

Another area of interest is the toxicological profile of this compound. Initial toxicity studies indicate that it exhibits low acute toxicity and does not induce significant organ damage at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and identify any potential adverse effects.

In conclusion, 1-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-(4-sulfamoylphenyl)piperidine-3-carboxamide represents a promising lead in drug discovery due to its unique structure and favorable pharmacological properties. Its ability to target key biological pathways makes it a valuable tool for addressing unmet medical needs in oncology, neurology, and other therapeutic areas. As research continues to uncover its full potential, this compound holds great promise for advancing the field of medicinal chemistry and improving patient outcomes.